molecular formula C13H21Cl2N3 B1372032 3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride CAS No. 1208849-38-0

3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride

Cat. No. B1372032
CAS RN: 1208849-38-0
M. Wt: 290.23 g/mol
InChI Key: ZIBNEFLVVJZXJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride” is a chemical compound with the CAS Number: 1208849-38-0 . It has a molecular weight of 290.24 . The compound is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The InChI code for the compound is 1S/C13H19N3.2ClH/c14-13(15)12-6-4-5-11(9-12)10-16-7-2-1-3-8-16;;/h4-6,9H,1-3,7-8,10H2,(H3,14,15);2*1H . This code represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature .

Scientific Research Applications

Virtual Screening in Biochemical Studies

Wang et al. (2011) utilized virtual screening targeting the urokinase receptor, leading to the discovery of compounds including piperidine derivatives. These compounds showed significant effects in inhibiting breast cancer cell invasion, migration, and angiogenesis, highlighting the potential of piperidine-based compounds in cancer research (Wang et al., 2011).

Synthesis under Solvent-Free Conditions

Acharyulu et al. (2008) reported the synthesis of new quinazolinone derivatives, involving piperidine components, under solvent-free conditions. This method demonstrates an environmentally friendly approach to synthesizing piperidine-related compounds (Acharyulu et al., 2008).

Stereoselective Piperidine Synthesis

Brizgys et al. (2012) explored the stereoselective synthesis of piperidine structures, demonstrating efficient and controlled methods of producing these compounds, which can be crucial in developing pharmaceuticals with piperidine elements (Brizgys et al., 2012).

Antimicrobial Properties

Vinaya et al. (2009) investigated the antimicrobial properties of piperidine derivatives, particularly against pathogens affecting tomato plants. This study suggests the potential of these compounds in agricultural applications (Vinaya et al., 2009).

Hydroamination/Cyclization Reactions

Clark et al. (2014) researched the hydroamination/cyclization of aminoalkenes using piperidine-based complexes. Their findings contribute to the field of organic synthesis, particularly in the formation of complex organic structures (Clark et al., 2014).

Drug-Likeness and Molecular Docking Studies

Revathi et al. (2015) conducted drug-likeness and molecular docking studies on piperidin-4-imine derivatives. Their work contributes to the understanding of the potential of these compounds as antitubercular agents (Revathi et al., 2015).

Mechanism of Action

While the mechanism of action for this specific compound is not available, similar compounds such as piperine-carboximidamide hybrids have shown antiproliferative activity via a multi-targeted inhibitory pathway .

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .

properties

IUPAC Name

3-(piperidin-1-ylmethyl)benzenecarboximidamide;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19N3.2ClH/c14-13(15)12-6-4-5-11(9-12)10-16-7-2-1-3-8-16;;/h4-6,9H,1-3,7-8,10H2,(H3,14,15);2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZIBNEFLVVJZXJN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)CC2=CC(=CC=C2)C(=N)N.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H21Cl2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride

CAS RN

1208849-38-0
Record name 3-(piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride
Reactant of Route 2
Reactant of Route 2
3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride
Reactant of Route 3
3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride
Reactant of Route 5
Reactant of Route 5
3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride
Reactant of Route 6
Reactant of Route 6
3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.